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Compound of Interest

Compound Name: N-nitroso-enalapril

CAS No.: 2994317-06-3

Cat. No.: B16334061

Get Quote

This technical guide provides a comprehensive overview of the in silico toxicity prediction of N-
nitroso-enalapril, a nitrosamine impurity of the angiotensin-converting enzyme (ACE) inhibitor,

enalapril. The presence of N-nitrosamine impurities in pharmaceutical products is a significant

concern for regulatory bodies and manufacturers due to the potential carcinogenic risk of this

class of compounds. In silico assessment plays a crucial role in the initial risk evaluation and in

guiding further toxicological testing. This document is intended for researchers, scientists, and

drug development professionals involved in the safety assessment of pharmaceutical

impurities.

Regulatory Context and Acceptable Intake
Regulatory agencies, including the U.S. Food and Drug Administration (FDA) and the

European Medicines Agency (EMA), have established stringent controls for N-nitrosamine

impurities in drug products. A key component of this control is the establishment of an

Acceptable Intake (AI) limit, which represents a level of exposure that is considered to pose a

negligible cancer risk.
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The EMA employs a carcinogenic potency categorization approach for N-nitrosamines to

assign an AI.[1] This approach is based on structure-activity relationships (SAR), primarily

considering the structural features that influence the metabolic activation of the N-nitrosamine.

N-nitroso-enalapril has been evaluated using this framework and placed in a lower potency

category.

Table 1: Regulatory Information for N-nitroso-enalapril

Parameter Value Regulatory Body

Potency Category 5 EMA[1]

Acceptable Intake (AI) 1500 ng/day EMA[1]

In Silico Toxicity Assessment Methodologies
The in silico evaluation of N-nitroso-enalapril's toxicity relies on a weight-of-evidence

approach, integrating data from various computational methods.

Mechanism of Action: Metabolic Activation
The primary mechanism for the carcinogenicity of many N-nitrosamines is metabolic activation

by cytochrome P450 (CYP) enzymes.[1] This process involves the α-hydroxylation of the

carbon atom adjacent to the N-nitroso group, leading to the formation of an unstable α-hydroxy-

nitrosamine. This intermediate then undergoes further decomposition to yield a reactive

diazonium ion, which can alkylate DNA and other cellular macromolecules, initiating

carcinogenic processes. The favorability of this α-hydroxylation is a critical determinant of the

compound's carcinogenic potency.[1]
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Figure 1: Metabolic activation pathway of N-nitrosamines.
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Structure-Activity Relationship (SAR) Analysis
SAR analysis for N-nitrosamines focuses on structural features that modulate the likelihood of

α-hydroxylation. For N-nitroso-ACE inhibitors, including N-nitroso-enalapril, a key structural

feature is significant steric hindrance around the α-carbons.[2] Both α-positions in these

molecules are tertiary carbons with bulky substituents.[2] This steric hindrance is predicted to

inhibit the enzymatic α-hydroxylation necessary for metabolic activation, thereby reducing the

mutagenic and carcinogenic potential.[2][3][4]

Computational Modeling
Various in silico models are employed to predict the toxicity of N-nitrosamines:

(Quantitative) Structure-Activity Relationship ((Q)SAR) Models: These models use

algorithms to correlate structural features with toxicological endpoints. For N-nitrosamines,

(Q)SAR models can predict mutagenicity and carcinogenicity based on a large database of

known compounds.

Read-Across: This approach involves using data from structurally similar compounds to

predict the toxicity of a target compound. For N-nitroso-enalapril, data from other N-nitroso-

ACE inhibitors like N-nitroso-ramipril and N-nitroso-quinapril are used to support its safety

assessment.[3][4][5]

Quantum Chemical Calculations: These methods can be used to model the electronic

properties of a molecule and predict the feasibility of specific reactions, such as the α-

hydroxylation step in nitrosamine metabolism.[3][5]
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Figure 2: Workflow for in silico toxicity assessment.

Experimental Data and Corroboration
In silico predictions are often corroborated by in vitro and in vivo experimental data. For N-

nitroso-ACE inhibitors, a body of evidence from such studies supports the low toxicity

predictions.

Table 2: Summary of In Silico Predictions and Experimental Results for N-nitroso-ACE

Inhibitors
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Compound In Silico Prediction Ames Test Result
In Vivo
Genotoxicity
Result

N-nitroso-enalapril

Predicted non-

mutagenic due to

steric hindrance[2]

Negative (with specific

S9 activation)[5]

Not explicitly stated,

but inferred to be non-

genotoxic by read-

across[3][4]

N-nitroso-ramipril

Predicted inhibited

bioactivation due to

steric hindrance[3][5]

Negative[5]

Non-genotoxic in liver

comet and Big Blue®

mutation assays[3][5]

N-nitroso-quinapril

Predicted inhibited

bioactivation due to

steric hindrance[3][5]

Negative[5]

Non-genotoxic in liver

comet and Big Blue®

mutation assays[3][5]

Experimental Protocols
Principle: This in vitro assay uses several strains of Salmonella typhimurium with mutations

in the histidine synthesis operon, rendering them unable to grow in a histidine-free medium.

A mutagen can cause a reverse mutation, restoring the ability to synthesize histidine and

thus allowing for growth.

Methodology for N-nitrosamines:

Strains: Typically includes strains like TA98, TA100, TA1535, and TA1537, and E. coli

strain WP2 uvrA (pKM101) to detect different types of mutations.[5]

Metabolic Activation (S9): N-nitrosamines require metabolic activation to become

mutagenic. The test is conducted with and without a mammalian metabolic activation

system (S9 fraction), typically derived from the livers of rats or hamsters induced with

Aroclor 1254 or phenobarbital/β-naphthoflavone. For certain nitrosamines, hamster liver

S9 is considered more sensitive than rat liver S9.[2]

Procedure: The test compound, bacterial strain, and S9 mix (if used) are combined and

plated on a minimal glucose agar medium.
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Incubation: Plates are incubated at 37°C for 48-72 hours.

Scoring: A positive result is indicated by a significant, dose-dependent increase in the

number of revertant colonies compared to the negative control.

Principle: This assay measures DNA strand breaks in individual cells. Cells are embedded in

agarose on a microscope slide, lysed, and subjected to electrophoresis. Damaged DNA

fragments migrate further from the nucleus, forming a "comet" shape. The intensity of the

comet tail relative to the head is proportional to the amount of DNA damage.

Methodology:

Dosing: Animals (e.g., mice) are administered the test compound.

Tissue Collection: After a specific exposure time, tissues of interest (e.g., liver) are

collected.

Cell Isolation: Single-cell suspensions are prepared from the tissues.

Slide Preparation and Lysis: Cells are embedded in agarose, and the slides are immersed

in a lysis solution to remove cell membranes and cytoplasm, leaving the nuclear material

(nucleoids).

Electrophoresis: Slides are placed in an electrophoresis chamber with an alkaline buffer to

unwind and separate the DNA strands.

Staining and Visualization: DNA is stained with a fluorescent dye and visualized under a

microscope.

Analysis: Image analysis software is used to quantify the amount of DNA in the comet tail.

Principle: This assay uses transgenic rodents (e.g., mice) that have a bacteriophage lambda

shuttle vector (containing a reporter gene like lacI) integrated into their genome. The assay

detects a wide range of mutations in vivo.

Methodology:

Dosing: Transgenic animals are treated with the test compound for a specified period.
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DNA Isolation: Genomic DNA is isolated from relevant tissues.

Shuttle Vector Rescue: The lambda shuttle vectors are "rescued" from the genomic DNA

through in vitro packaging into phage particles.

Plating: The resulting phages are used to infect E. coli.

Mutation Detection: The bacteria are plated on a medium that allows for the differentiation

between phages with a mutated reporter gene and those with a non-mutated gene.

Analysis: The mutant frequency is calculated by dividing the number of mutant plaques by

the total number of plaques.

Conclusion
The in silico toxicity assessment of N-nitroso-enalapril, supported by in vitro and in vivo data

from structurally related N-nitroso-ACE inhibitors, indicates a low potential for mutagenicity and

carcinogenicity. The significant steric hindrance around the α-carbons of the N-nitroso group is

the key structural feature that is predicted to inhibit the metabolic activation required for

genotoxicity. This is consistent with the European Medicines Agency's classification of N-
nitroso-enalapril into a lower potency category with a relatively high Acceptable Intake limit of

1500 ng/day. The comprehensive evaluation, combining in silico predictions with robust

experimental data, provides a strong weight of evidence for the safe management of this

impurity in enalapril-containing drug products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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